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Compound of Interest

Compound Name:
4-iodo-1-methyl-1H-pyrazole-5-

carboxylic acid

Cat. No.: B1298065 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 4-iodo-1-methyl-1H-pyrazole-5-
carboxylic acid, a versatile heterocyclic compound. It details the molecule's chemical and

physical properties, a standard synthesis protocol, and its significant applications in the fields of

pharmaceutical and agrochemical development. The pyrazole ring system is a well-established

pharmacophore, and this particular intermediate offers unique reactivity for synthesizing novel

bioactive molecules.[1][2]

Chemical and Physical Properties
4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid is a white to almost white crystalline powder.

[1][3] Its key quantitative properties are summarized below for easy reference and comparison.
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Property Value Reference

Molecular Weight 252.01 g/mol [1][3]

Molecular Formula C₅H₅IN₂O₂ [1]

CAS Number 75092-30-7 [1][4]

Melting Point 242 °C [1][3][4]

Purity ≥ 98% (GC) [1][3]

Appearance
White to almost white

powder/crystal
[1][3]

Storage Conditions Room Temperature [1][3]

Synthesis and Experimental Protocols
The compound is typically synthesized from its ethyl ester precursor. The following protocol

outlines a general and effective method for its preparation.[4]

Experimental Protocol: Hydrolysis of Ethyl 4-iodo-1-
methyl-1H-pyrazole-5-carboxylate

Dissolution: Dissolve ethyl 4-iodo-1-methyl-1H-pyrazole-5-carboxylate (e.g., 700 mg, 2.5

mmol) in a 15 mL solvent mixture of MeOH/H₂O/THF (1:1:1 v/v/v).

Addition of Base: Add Lithium hydroxide monohydrate (e.g., 1.05 g, 25 mmol) to the stirred

solution.

Reaction: Stir the reaction solution at 25°C for 2 hours. Monitor the reaction completion.

Work-up:

Concentrate the mixture under reduced pressure to remove the organic solvents.

Adjust the pH of the remaining aqueous solution to 4 using 1N HCl.

Extract the aqueous phase with Ethyl Acetate (EtOAc).
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Combine the organic layers, wash with saturated brine, and dry over anhydrous Na₂SO₄.

Isolation: Concentrate the organic solution under reduced pressure to obtain the crude 4-
iodo-1-methyl-1H-pyrazole-5-carboxylic acid. The product can often be used in the next

step without further purification.[4]

Synthesis Workflow
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A flowchart of the synthesis protocol for 4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid.
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Applications in Research and Development
4-iodo-1-methyl-1H-pyrazole-5-carboxylic acid serves as a crucial building block in the

synthesis of more complex bioactive molecules.[1] The presence of both a carboxylic acid

group and an iodine atom provides two distinct points for chemical modification, making it a

valuable intermediate for chemists.[1][3]

Pharmaceutical Development: This compound is frequently utilized in the development of

novel pharmaceuticals. Researchers have employed it in the synthesis of potential anti-

inflammatory and anti-cancer agents, leveraging the pyrazole core which is a known

pharmacophore.[1][3]

Agrochemical Chemistry: In the agricultural sector, it is used as an intermediate for creating

new herbicides and fungicides. Its structure allows for the development of agents that can

effectively modulate biological pathways in pests and weeds, contributing to crop protection.

[1][3]

Analytical Chemistry: The compound can also be used as a standard in various analytical

methods, aiding in the detection and quantification of other substances in complex mixtures.

[1][3]
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Role in Chemical Synthesis
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Applications of the title compound as a key intermediate in R&D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 4-iodo-1-methyl-1H-pyrazole-5-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298065#4-iodo-1-methyl-1h-pyrazole-5-carboxylic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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